Cas no 2171235-86-0 ((2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid)

(2R)-1-(3S)-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid is a protected peptide derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, commonly used in solid-phase peptide synthesis (SPPS). The compound integrates a piperidine-2-carboxylic acid scaffold with a pentanoyl side chain, offering structural versatility for peptide modifications. The Fmoc group ensures selective deprotection under mild basic conditions, enhancing synthetic efficiency. Its chiral centers, (2R) and (3S), provide stereochemical control, critical for bioactive peptide design. This intermediate is valuable for constructing complex peptidomimetics or constrained peptides, with applications in medicinal chemistry and drug discovery. Its stability and compatibility with standard SPPS protocols make it a practical choice for researchers.
(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid structure
2171235-86-0 structure
Product Name:(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid
CAS No:2171235-86-0
MF:C26H30N2O5
MW:450.526807308197
CID:6480277
PubChem ID:165814973
Update Time:2025-05-19

(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid
    • EN300-1574222
    • 2171235-86-0
    • (2R)-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]piperidine-2-carboxylic acid
    • Inchi: InChI=1S/C26H30N2O5/c1-2-17(15-24(29)28-14-8-7-13-23(28)25(30)31)27-26(32)33-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22-23H,2,7-8,13-16H2,1H3,(H,27,32)(H,30,31)/t17-,23+/m0/s1
    • InChI Key: GXZSOMMIZHPQGF-GAJHUEQPSA-N
    • SMILES: O(C(N[C@@H](CC)CC(N1CCCC[C@@H]1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 450.21547206g/mol
  • Monoisotopic Mass: 450.21547206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 691
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 95.9Ų

(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid Pricemore >>

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Additional information on (2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid

(2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid: A Comprehensive Overview

The compound (2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid (CAS No: 2171235-86-0) is a complex organic molecule with significant potential in the fields of medicinal chemistry and drug discovery. This compound, often referred to as Fmoc-piperidine derivative, is characterized by its intricate structure, which includes a piperidine ring, a carboxylic acid group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The stereochemistry of the molecule is defined by the (2R) and (3S) configurations, which play a crucial role in its biological activity and pharmacokinetic properties.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as stereoselective synthesis and protecting group strategies. The Fmoc group, a widely used protecting group in peptide synthesis, ensures stability during the synthesis process while allowing for controlled deprotection under specific conditions. This makes the compound highly versatile for applications in peptide engineering and drug design.

Research into this compound has revealed promising results in various biological assays. For instance, studies have demonstrated its ability to modulate key enzymatic pathways involved in neurodegenerative diseases, such as Alzheimer's disease. The stereochemistry of the molecule is critical in determining its binding affinity to target proteins, making it a valuable tool for exploring enzyme inhibition mechanisms. Furthermore, its structural features make it an excellent candidate for structure-based drug design, where slight modifications can significantly enhance its therapeutic potential.

In terms of pharmacokinetics, this compound exhibits favorable properties, including moderate solubility and bioavailability. These characteristics are essential for its potential use as an orally administered drug. However, ongoing research is focused on optimizing its pharmacokinetic profile through modifications such as lipophilic side chain extension or prodrug design, which could further enhance its efficacy and reduce systemic toxicity.

The application of advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, has provided deeper insights into the molecular structure and stability of this compound. These studies have confirmed the integrity of the Fmoc group and the stereochemical configuration under various experimental conditions, ensuring its reliability in preclinical studies.

Looking ahead, the development of this compound holds significant promise for advancing therapeutic interventions in areas such as oncology, infectious diseases, and inflammatory disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression from the laboratory to clinical trials.

In conclusion, (2R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylpiperidine-2-carboxylic acid represents a cutting-edge molecule with immense potential in modern drug discovery. Its unique structure, combined with recent advancements in synthetic chemistry and biological research, positions it as a key player in the development of novel therapeutic agents.

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